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Compound of Interest

Compound Name: Cobalt(ll) phosphate

Cat. No.: B085627

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Cobalt(ll) phosphate (Cos(POa4)2),
a versatile inorganic compound with significant applications in catalysis, materials science, and
battery technology. This document details its chemical and physical properties, CAS
registration numbers, a detailed synthesis protocol, and a typical characterization workflow.

Core Properties and Identification

Cobalt(ll) phosphate, also known as cobalt orthophosphate or commercially as Cobalt Violet,
is an inorganic compound valued for its stability and catalytic activity.[1][2][3] It is most
commonly found in its anhydrous (Co3(POa4)z2) form or as a hydrate, typically the octahydrate
(Co3(P0a4)2:8H20).

CAS Registry Numbers

The Chemical Abstracts Service (CAS) has assigned the following numbers to identify specific
forms of Cobalt(ll) phosphate:
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Compound Name

Formula

CAS Registry Number

Cobalt(ll) phosphate
(Anhydrous)

Co3(P0Oa4)2

13455-36-2[1][2][3][4]

Cobalt(Il) phosphate
tetrahydrate

Co03(P04)2:4H20

10294-50-5[2]

Cobalt(ll) phosphate

octahydrate

Co03(P0Oa4)2:8H20

10294-50-5[1][5][6]

Physicochemical Properties

The key physical and chemical properties of anhydrous Cobalt(ll) phosphate are summarized

below. Data for the octahydrate is included for comparison where available.

Octahydrate
Property Anhydrous Co3(POa)2
Co3(P0a4)2:8H20
Molecular Weight 366.74 g/mol [1][2] 510.86 g/mol
Violet/purple crystalline solid[1] )
Appearance Pink-red powder[6]
[21[61[7]
Density 3.81 g/cm?3[1][2] 2.769 g/cm3[5]
Melting Point 1,160 °C (2,120 °F)[1][2][5] Decomposes upon heating

Solubility in Water

Insoluble[1][2][7]

Insoluble[6]

Solubility in Acids

Soluble in strong mineral
acids[6][7]

Soluble in mineral acids[6]

Crystal Structure

Monoclinic[6]

Not specified

According to X-ray crystallography, the structure of anhydrous Cos(POa4)2 consists of phosphate

anions linking cobalt(Il) cations. The cobalt ions are situated in two distinct coordination

environments: octahedral (six-coordinate) and pentacoordinate, in a 1:2 ratio.[1][2]

Key Applications in Research and Development
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Cobalt(ll) phosphate is a compound of significant interest in several advanced research
areas:

e Catalysis: Thin films of Co3(POa4)2 have been identified as highly effective water oxidation
catalysts, a critical process for sustainable energy technologies like hydrogen production.[1]
[2] It is also explored as a catalyst in advanced oxidation processes for the degradation of
persistent organic pollutants in wastewater.[1]

o Battery Technology: Cobalt phosphates are key materials in the development of cathodes for
next-generation lithium-ion batteries, contributing to higher stability during charge-discharge
cycles.[1][5]

e Pigment Production: Due to its vibrant and stable color, it is used as a pigment known as
Cobalt Violet in ceramics, glass, and artists' paints.[2][5][6]

Experimental Protocols
Synthesis of Cobalt(ll) Phosphate via Co-Precipitation

This protocol details a common and cost-effective method for synthesizing Cobalt(ll)
phosphate hydrate. The anhydrous form can be obtained by subsequent calcination.

Materials & Equipment:

e Soluble Cobalt(ll) salt (e.g., Cobalt(ll) nitrate hexahydrate, Co(NO3)2:-6H20)
¢ Soluble phosphate source (e.g., Sodium phosphate, NasPOa)

» Deionized water

o Ammonium hydroxide solution (for pH adjustment, if necessary)

» Beakers

o Magnetic stirrer and stir bar

e pH meter
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e Biuchner funnel and filter paper

e Drying oven

e Furnace (for calcination to anhydrous form)
Procedure:

e Precursor Solution Preparation:

o Prepare a 0.3 M aqueous solution of the cobalt(ll) salt. For example, dissolve the
appropriate amount of Co(NOs)2-6H20 in a beaker with deionized water.

o Prepare a 0.2 M aqueous solution of the phosphate source (e.g., NasPOa) in a separate
beaker.

» Precipitation:
o Place the cobalt(ll) salt solution on a magnetic stirrer.

o While stirring continuously, slowly add the phosphate solution dropwise to the cobalt
solution. A lavender or purple precipitate of cobalt phosphate hydrate will form
immediately.

o Monitor the pH of the mixture. If required, adjust the pH to a neutral range (pH 7-8) using a
dilute ammonium hydroxide solution to ensure complete precipitation.

e Aging the Precipitate:

o Continue stirring the suspension for 1-2 hours at room temperature. This "aging" step
allows for the growth and stabilization of the precipitate particles.

e Washing and Filtration:
o Separate the precipitate from the solution by vacuum filtration using a Bichner funnel.

o Wash the collected solid several times with deionized water to remove unreacted ions and
byproducts. Follow with a final wash with ethanol to facilitate drying.
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e Drying:

o Dry the washed precipitate in an oven at 60-80 °C until a constant weight is achieved. The
resulting powder is Cobalt(ll) phosphate hydrate (e.g., Co3(POa4)2:8H20).

e Dehydration (Optional):

o To obtain the anhydrous form, heat the dried hydrate powder in a furnace at a temperature
above 400 °C. The tetrahydrate converts to the anhydrous material upon heating.[2]

Logical & Experimental Workflow

The following diagrams illustrate a typical workflow for the synthesis and subsequent
characterization of Cobalt(ll) phosphate, a crucial process for verifying the material's
properties before its use in research or development applications.
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1. Precursor Preparation

Cobalt(ll) Salt
Solution (e.g., Co(NOs)2)

Phosphate Salt
Solution (e.g., NasPOa)
2. Synthesis

Co-Precipitation
(Dropwise addition
with stirring)

Aging
(1-2 hours)

3. Product Isolation

Filtration & Washing
(DI Water, Ethanol)

Drying
(60-80 °C)

4. Final |Product

Co3(P0Oa4)2 Hydrate

(Powder)

Click to download full resolution via product page

Caption: Workflow for the co-precipitation synthesis of Cobalt(ll) phosphate hydrate.
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Caption: Standard characterization workflow for synthesized Cobalt(ll) phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to Cobalt(ll) Phosphate
(Co3(P0a4)2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085627#co3-po4-2-cas-number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Synthesis_of_Cobalt_Ammonium_Phosphate_Co_precipitation_vs_Hydrothermal_Methods.pdf
https://www.benchchem.com/product/b085627#co3-po4-2-cas-number-and-properties
https://www.benchchem.com/product/b085627#co3-po4-2-cas-number-and-properties
https://www.benchchem.com/product/b085627#co3-po4-2-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b085627?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

